Sodium hexachloroplatinate(IV) hexahydrate

Specification

• CAS No.: 19583-77-8
• Molecular Formula: Cl6H12Na2O6Pt
• Molecular Weight: 561.9 g/mol
• IUPAC Name: disodium;hexachloroplatinum(2-);hexahydrate
• Standard InChI: InChI=1S/6ClH.2Na.6H2O.Pt/h6*1H;;;6*1H2;/q;;;;;;2*+1;;;;;;;+4/p-6
• Standard InChI Key: ZBFQOIBWJITQRI-UHFFFAOYSA-H
• SMILES: O.O.O.O.O.O.[Na+].[Na+].Cl[Pt-2](Cl)(Cl)(Cl)(Cl)Cl
• Canonical SMILES: O.O.O.O.O.O.[Na+].[Na+].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Pt+4]

Introduction

Physical and Chemical Properties

Sodium hexachloroplatinate(IV) hexahydrate possesses distinctive physical and chemical characteristics that make it valuable for numerous applications. It appears as an orange crystalline solid that is soluble in water. The anhydrous form is yellow, but it tends to form the orange hexahydrate upon storage in humid air. This hydrated form can be dehydrated by heating at 110°C.

Physical Properties

The following table presents the key physical properties of sodium hexachloroplatinate(IV) hexahydrate:

Property	Value
Chemical Formula	Na₂[PtCl₆]·6H₂O or Cl₆H₁₂Na₂O₆Pt
Molecular Weight	561.87 g/mol
Appearance	Orange crystalline solid
Melting Point	100°C
Density	2.5 g/cm³
Solubility in Water	Soluble
Exact Mass	560.817884 g/mol
Monoisotopic Mass	558.820834 g/mol

For reference purposes, the compound is classified using the following identifiers:

Identifier Type	Value
CAS Number	19583-77-8
MDL Number	MFCD00149172
InChI Key	XGFSWVNCHVSCSP-UHFFFAOYSA-H
PubChem CID	24846071
IUPAC Name	Disodium hexachloroplatinum hexahydrate
SMILES	O.O.O.O.O.O.[Na+].[Na+].ClPt(Cl)(Cl)(Cl)Cl
Linear Formula	Na₂PtCl₆·6H₂O

Synthesis and Preparation Methods

The preparation of sodium hexachloroplatinate(IV) hexahydrate typically involves several chemical steps, starting with elemental platinum.

Traditional Synthesis Route

The compound is obtained as an intermediate in the preparation of platinum complexes. The traditional synthesis route involves the following steps:

• Dissolution of platinum metal in aqua regia, forming hexachloroplatinic acid:

  Pt + 4 HNO₃ + 6 HCl → H₂[PtCl₆] + 4 NO₂ + 4 H₂O

• Reaction of hexachloroplatinic acid with sodium chloride and subsequent evaporation:

  H₂[PtCl₆] + 2 NaCl → Na₂[PtCl₆] + 2 HCl

Alternative Synthesis Methods

Sodium hexachloroplatinate(IV) hexahydrate can also be synthesized by reacting platinum(IV) chloride with sodium chloride in aqueous solutions. This method falls under the category of coordination compounds synthesis, characterized by the formation of a central metal atom (platinum) bonded to surrounding ligands (chloride ions and water molecules).

Molecular Structure and Characteristics

The molecular structure of sodium hexachloroplatinate(IV) hexahydrate comprises a platinum(IV) center coordinated by six chloride ligands in an octahedral arrangement, creating the hexachloroplatinate anion [PtCl₆]²⁻. This anion is balanced by two sodium cations, and the entire complex is hydrated with six water molecules.

Coordination Chemistry

The coordination aspects of this compound include:

• The platinum atom is in the +4 oxidation state

• The complex exhibits octahedral geometry with six chloride ligands

• The sodium ions are coordinated with water molecules in the crystal structure

• The water molecules of crystallization contribute to the stability and solubility properties of the compound

Chemical Reactions

Sodium hexachloroplatinate(IV) hexahydrate participates in various chemical reactions that make it valuable for synthetic applications in both academic research and industrial processes.

Recovery of Platinum

The compound can be converted back to platinum metal through a series of chemical transformations:

• Conversion to the ammonium salt:

  Na₂[PtCl₆] + 2 NH₄Cl → (NH₄)₂[PtCl₆] + 2 NaCl

• Thermal decomposition of the ammonium salt:

  3 (NH₄)₂[PtCl₆] → 3 Pt + 2 N₂ + 2 NH₄Cl + 16 HCl

This reaction sequence is particularly important for recovering platinum from laboratory residues.

Reaction with Bases

When sodium hexachloroplatinate(IV) hexahydrate reacts with bases such as sodium hydroxide, it produces the [Pt(OH)₆]²⁻ ion:

Na₂[PtCl₆] + 6 NaOH → Na₂[Pt(OH)₆] + 6 NaCl

Applications

Sodium hexachloroplatinate(IV) hexahydrate has numerous applications across various fields, demonstrating its versatility and importance in both research and industry.

The compound serves as a reagent in analytical methods such as spectrophotometry for quantifying platinum in environmental samples. Its stable nature and characteristic spectral properties make it an excellent reference material.

Organic Synthesis

Sodium hexachloroplatinate(IV) hexahydrate functions as a catalyst in various chemical reactions, particularly in organic synthesis, where it enhances reaction rates and selectivity. The platinum center's ability to coordinate with substrates facilitates transformations that would otherwise be difficult to achieve.

Industrial Catalysis

In industrial settings, the compound serves as a precursor for platinum-based catalysts, which are essential for numerous chemical reactions, including hydrogenation and oxidation processes. These catalysts are critical in petroleum refining, fine chemical manufacturing, and pharmaceutical production.

Cancer Treatment

The compound has applications in cancer treatment research. Platinum-based drugs, which can be derived from sodium hexachloroplatinate(IV) hexahydrate, are known for their effectiveness in targeting cancer cells. This area continues to be explored for developing more effective and less toxic platinum-based therapies.

Electrochemical Sensors

The compound is used in the development of electrochemical sensors and devices, providing high sensitivity and stability for detecting various analytes. These sensors find applications in environmental monitoring, clinical diagnostics, and industrial quality control.

Nanotechnology

Researchers employ sodium hexachloroplatinate(IV) hexahydrate in the synthesis of platinum nanoparticles, which have applications in drug delivery systems and as catalysts in fuel cells. The controlled reduction of the compound allows for the preparation of nanoparticles with specific sizes and properties.

Market Analysis and Future Prospects

The global sodium hexachloroplatinate(IV) hexahydrate market is expanding, with projections indicating significant growth in the coming years.

Market Growth and Projections

The market is estimated to reach a substantial value by 2033, with a compound annual growth rate (CAGR) of considerable percentage during the forecast period 2025-2033. This growth is primarily driven by increasing demand from the chemical industry for platinum-based catalysts and electroplating processes, as well as expanding applications in pharmaceuticals, electronics, and other sectors.

Key Market Trends

Several trends are currently shaping the sodium hexachloroplatinate(IV) hexahydrate market:

• Development of high-purity grades for advanced applications

• Adoption of sustainable production processes

• Emergence of new applications in nanotechnology and biomedical research

• Increasing demand in semiconductor fabrication and electronics

Market Segmentation

The market is segmented by application, with chemical industrial and pharmaceutical sectors being the major segments. By purity type, grades below 98% and above 98% are available, catering to different application requirements.

Hazard Statements	Code
May be corrosive to metals	H290
Toxic if swallowed	H301
May cause an allergic skin reaction	H317
Causes serious eye damage	H318
May cause allergy or asthma symptoms or breathing difficulties if inhaled	H334